Cas no 1310416-62-6 (1-broMo-3-ethoxy-5-(trifluoroMethyl)benzene)

• Product Name: 1-broMo-3-ethoxy-5-(trifluoroMethyl)benzene
• CAS No: 1310416-62-6
• MF: C₉H₈BrF₃O
• MW: 269.058432579041
• MDL: MFCD19105348
• CID: 4582982
• PubChem ID: 74889580
• Update Time: 2025-05-19

1-broMo-3-ethoxy-5-(trifluoroMethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-broMo-3-ethoxy-5-(trifluoroMethyl)benzene
• 1-Bromo-3-(trifluoromethyl)-5-ethoxybenzene
• Benzene, 1-bromo-3-ethoxy-5-(trifluoromethyl)-

• MDL： MFCD19105348
• Inchi： 1S/C9H8BrF3O/c1-2-14-8-4-6(9(11,12)13)3-7(10)5-8/h3-5H,2H2,1H3
• InChI Key： BAINXAOCTMGPBZ-UHFFFAOYSA-N
• SMILES： C1(Br)=CC(C(F)(F)F)=CC(OCC)=C1

Computed Properties

• Exact Mass: 267.97106g/mol
• Monoisotopic Mass: 267.97106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-broMo-3-ethoxy-5-(trifluoroMethyl)benzene

Introduction to 1-bromo-3-ethoxy-5-(trifluoromethyl)benzene (CAS No. 1310416-62-6)

1-bromo-3-ethoxy-5-(trifluoromethyl)benzene, with the chemical formula C₈H₆BrF₃O, is a significant compound in the realm of organic synthesis and pharmaceutical research. This aromatic heterocyclic compound features a bromine substituent at the 1-position, an ethoxy group at the 3-position, and a trifluoromethyl group at the 5-position on the benzene ring. Its unique structural configuration makes it a valuable intermediate in the synthesis of various bioactive molecules.

The CAS number 1310416-62-6 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and consistency across research studies. The presence of both bromine and ethoxy groups enhances its reactivity, making it a versatile building block for further functionalization. The trifluoromethyl group, on the other hand, imparts specific electronic and steric properties that are highly sought after in medicinal chemistry.

In recent years, the demand for fluorinated aromatic compounds has surged due to their enhanced metabolic stability and improved binding affinity to biological targets. Researchers have been exploring novel applications of such compounds in drug discovery, particularly in the development of small-molecule inhibitors for therapeutic purposes. The trifluoromethyl group is particularly noted for its ability to increase lipophilicity and binding interactions with proteins.

The ethoxy substituent in 1-bromo-3-ethoxy-5-(trifluoromethyl)benzene also contributes to its utility as a synthetic intermediate. Ethoxy groups are known to influence the electronic properties of aromatic rings, often enhancing their nucleophilic substitution reactivity. This characteristic is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura couplings, which are frequently employed in constructing complex organic molecules.

Recent studies have highlighted the role of brominated aromatic compounds in the development of anticancer agents. The bromine atom in 1-bromo-3-ethoxy-5-(trifluoromethyl)benzene can be selectively modified through various chemical transformations, allowing for the generation of diverse pharmacophores. These modifications can lead to compounds with improved efficacy and reduced side effects compared to their unmodified counterparts.

The trifluoromethyl group is another key feature that has garnered attention in medicinal chemistry. This moiety is known to enhance the bioavailability of drugs by increasing their lipophilicity and resistance to metabolic degradation. Additionally, trifluoromethyl groups can influence the conformational flexibility of molecules, which is crucial for optimal binding to biological targets.

In conclusion, 1-bromo-3-ethoxy-5-(trifluoromethyl)benzene (CAS No. 1310416-62-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an invaluable intermediate for synthesizing a wide range of bioactive molecules. The ongoing exploration of its applications in drug discovery underscores its importance in modern medicinal chemistry.